(5Z)-5-[(4-Propoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
(5Z)-5-[(4-Propoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
SMI-16a, also known as Pim1/2 Inhibitor IV, is a potent, cell-permeable, ATP-competitive inhibitor of Pim-1/2 kinases (IC50 = 150 nM and 20 nM against Pim-1 and Pim-2, respectively).
Brand Name:
Vulcanchem
CAS No.:
587852-28-6
VCID:
VC0543431
InChI:
InChI=1S/C13H13NO3S/c1-2-7-17-10-5-3-9(4-6-10)8-11-12(15)14-13(16)18-11/h3-6,8H,2,7H2,1H3,(H,14,15,16)/b11-8-
SMILES:
CCCOC1=CC=C(C=C1)C=C2C(=O)NC(=O)S2
Molecular Formula:
C13H13NO3S
Molecular Weight:
263.31 g/mol
(5Z)-5-[(4-Propoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
CAS No.: 587852-28-6
Inhibitors
VCID: VC0543431
Molecular Formula: C13H13NO3S
Molecular Weight: 263.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 587852-28-6 |
---|---|
Product Name | (5Z)-5-[(4-Propoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione |
Molecular Formula | C13H13NO3S |
Molecular Weight | 263.31 g/mol |
IUPAC Name | (5Z)-5-[(4-propoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione |
Standard InChI | InChI=1S/C13H13NO3S/c1-2-7-17-10-5-3-9(4-6-10)8-11-12(15)14-13(16)18-11/h3-6,8H,2,7H2,1H3,(H,14,15,16)/b11-8- |
Standard InChIKey | GBWOSXZUTXXXQF-FLIBITNWSA-N |
Isomeric SMILES | CCCOC1=CC=C(C=C1)/C=C\2/C(=O)NC(=O)S2 |
SMILES | CCCOC1=CC=C(C=C1)C=C2C(=O)NC(=O)S2 |
Canonical SMILES | CCCOC1=CC=C(C=C1)C=C2C(=O)NC(=O)S2 |
Appearance | Solid powder |
Description | SMI-16a, also known as Pim1/2 Inhibitor IV, is a potent, cell-permeable, ATP-competitive inhibitor of Pim-1/2 kinases (IC50 = 150 nM and 20 nM against Pim-1 and Pim-2, respectively). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Pim1/2 Inhibitor IV; PIM1/2 Kinase Inhibitor VI; Pim1/2 Kinase Inhibitor IV; SMI-16a |
Reference | 1: Kreuz S, Holmes KB, Tooze RM, Lefevre PF. Loss of PIM2 enhances the anti-proliferative effect of the pan-PIM kinase inhibitor AZD1208 in non-Hodgkin lymphomas. Mol Cancer. 2015 Dec 8;14:205. doi: 10.1186/s12943-015-0477-z. PubMed PMID: 26643319; PubMed Central PMCID: PMC4672512. |
PubChem Compound | 6076476 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume